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Compound of Interest

Compound Name: Aluminum tert-butoxide

Cat. No.: B045353 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of aluminum tert-butoxide
(CAS 556-91-2), a versatile and important reagent in organic synthesis. This document details

its physicochemical properties, synthesis, safety and handling, and its applications in key

chemical transformations, including detailed experimental protocols and reaction mechanisms.

Physicochemical Properties
Aluminum tert-butoxide is an organoaluminum compound that is highly sensitive to moisture

and air.[1][2] While some sources describe it as a colorless to pale yellow liquid, it is more

commonly available and described as a white to gray crystalline powder.[3] This discrepancy

may be due to the presence of residual solvents or impurities. It is very soluble in organic

solvents such as ether, benzene, toluene, and xylene, but insoluble in water, with which it

reacts.[1][2][4]

Table 1: Physicochemical Data for Aluminum tert-butoxide
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Property Value Source(s)

CAS Number 556-91-2 [3]

Molecular Formula C₁₂H₂₇AlO₃ [3]

Molecular Weight 246.32 g/mol [5]

Appearance

White to gray powder to

crystal; colorless to pale yellow

liquid

[1][3]

Melting Point >200 °C (decomposes)

Boiling Point 180 °C (sublimes)

Density 1.025 g/cm³

Solubility

Very soluble in ethers,

benzene, toluene, xylene;

Insoluble in water

[1][4]

Sensitivity Air and moisture sensitive [1][2]

Synthesis of Aluminum tert-butoxide
Aluminum tert-butoxide can be synthesized by the reaction of amalgamated aluminum with

dry tert-butyl alcohol. The following protocol is adapted from a well-established procedure.

Experimental Protocol: Synthesis of Aluminum tert-
butoxide
Materials:

Aluminum shavings (amalgamated)

Dry tert-butyl alcohol

Mercuric chloride (catalyst)

Dry ether
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Benzene (for dissolution)

Procedure:

In a round-bottomed flask equipped with a reflux condenser and a calcium chloride tube to

protect from moisture, combine amalgamated aluminum shavings and dry tert-butyl alcohol.

Add a small amount of mercuric chloride as a catalyst and gently heat the mixture to initiate

the reaction.

Once the reaction begins (indicated by the evolution of hydrogen gas), continue to reflux the

mixture. The reaction can be vigorous, so careful heating is required.

After the initial vigorous reaction subsides, continue refluxing for several hours to ensure the

reaction goes to completion. During this time, benzene can be added to keep the product in

solution.

After the reflux period, distill off the benzene and any unreacted tert-butyl alcohol. The final

traces of solvent can be removed under reduced pressure.

Dissolve the solid residue in dry ether by refluxing.

Allow the solution to cool, which should result in the precipitation of aluminum tert-
butoxide.

The resulting solid is collected, washed with dry ether, and dried under vacuum to yield the

final product.

Workflow Diagram:
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Synthesis Workflow of Aluminum tert-butoxide

Starting Materials

Reaction

Work-up and Purification

Final Product

Amalgamated Aluminum

Reflux in Round-Bottom Flask

Dry tert-Butyl Alcohol Mercuric Chloride (catalyst)

Distill off Benzene and excess Alcohol

Dissolve in Dry Ether

Precipitate and Cool

Collect and Dry under Vacuum

Aluminum tert-butoxide
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Caption: Workflow for the synthesis of aluminum tert-butoxide.

Applications in Organic Synthesis

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 11 Tech Support

https://www.benchchem.com/product/b045353?utm_src=pdf-body-img
https://www.benchchem.com/product/b045353?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045353?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Aluminum tert-butoxide is a valuable reagent, primarily used as a selective catalyst in the

Oppenauer oxidation and as a potential reagent in the Meerwein-Ponndorf-Verley (MPV)

reduction.

Oppenauer Oxidation
The Oppenauer oxidation is a gentle and selective method for oxidizing secondary alcohols to

ketones. This reaction is the reverse of the MPV reduction and uses a ketone (often acetone or

cyclohexanone) as a hydride acceptor in the presence of an aluminum alkoxide catalyst, such

as aluminum tert-butoxide.

Mechanism of Oppenauer Oxidation:

The reaction proceeds through a six-membered transition state. The aluminum tert-butoxide
acts as a Lewis acid, coordinating to the carbonyl oxygen of the hydride acceptor (e.g.,

acetone) and the oxygen of the secondary alcohol. This coordination facilitates the transfer of a

hydride from the alcohol's alpha-carbon to the carbonyl carbon of the acetone, resulting in the

formation of a ketone and isopropanol.
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Mechanism of Oppenauer Oxidation

Secondary Alcohol + Al(O-t-Bu)3

Aluminum Alkoxide Intermediate

Coordination

Six-membered Transition State

Acetone (Hydride Acceptor)

Ketone (Product)

Hydride Transfer

Aluminum Isopropoxide

Isopropanol

Protonolysis
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Caption: Mechanism of the Oppenauer oxidation.

Experimental Protocol: Oppenauer Oxidation of a
Secondary Alcohol
Materials:

Secondary alcohol

Aluminum tert-butoxide
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Acetone (dry)

Toluene (dry)

Hydrochloric acid (for work-up)

Ether

Procedure:

To a solution of the secondary alcohol in dry toluene, add aluminum tert-butoxide.

Add a large excess of dry acetone to the mixture.

Heat the reaction mixture to reflux for several hours, monitoring the reaction progress by

TLC.

After the reaction is complete, cool the mixture to room temperature.

Quench the reaction by slowly adding dilute hydrochloric acid.

Separate the organic layer, and extract the aqueous layer with ether.

Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and

concentrate under reduced pressure.

Purify the resulting crude ketone by column chromatography or distillation.

Meerwein-Ponndorf-Verley (MPV) Reduction
The MPV reduction is a highly chemoselective method for the reduction of aldehydes and

ketones to their corresponding alcohols. It is the reverse of the Oppenauer oxidation. While

aluminum isopropoxide is the most commonly used catalyst for this reaction, other aluminum

alkoxides, including aluminum tert-butoxide, can also be employed. The reaction uses a

sacrificial alcohol, typically isopropanol, as the hydride source.

Mechanism of Meerwein-Ponndorf-Verley Reduction:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.benchchem.com/product/b045353?utm_src=pdf-body
https://www.benchchem.com/product/b045353?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045353?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Similar to the Oppenauer oxidation, the MPV reduction proceeds through a six-membered

cyclic transition state. The aluminum alkoxide coordinates to the carbonyl oxygen of the

aldehyde or ketone. A hydride is then transferred from the sacrificial alcohol (e.g., isopropanol)

to the carbonyl carbon of the substrate, resulting in the formation of the desired alcohol and a

ketone byproduct (e.g., acetone).

Mechanism of Meerwein-Ponndorf-Verley Reduction

Ketone/Aldehyde + Al(O-i-Pr)3

Coordinated Carbonyl
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Alcohol (Product)

Hydride Transfer
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Acetone
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Caption: Mechanism of the Meerwein-Ponndorf-Verley reduction.

Safety and Handling
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Aluminum tert-butoxide is a hazardous chemical and must be handled with appropriate

safety precautions. It is a flammable solid and is corrosive, causing severe skin burns and eye

damage.[1][5]

Table 2: Safety Information for Aluminum tert-butoxide

Hazard Category GHS Classification Precautionary Statements

Flammability
Flammable Solid, Category 1

(H228)

P210: Keep away from

heat/sparks/open flames/hot

surfaces. — No smoking.

Corrosivity
Skin Corrosion, Category 1B

(H314)

P260: Do not breathe

dust/fume/gas/mist/vapors/spr

ay. P280: Wear protective

gloves/protective clothing/eye

protection/face protection.

Eye Damage
Serious Eye Damage,

Category 1 (H318)

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical aid immediately.

Skin Contact: Get medical aid immediately. Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated clothing and shoes.

Ingestion: Do not induce vomiting. If victim is conscious and alert, give 2-4 cupfuls of milk or

water. Never give anything by mouth to an unconscious person. Get medical aid

immediately.
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Inhalation: Remove from exposure and move to fresh air immediately. If breathing is difficult,

give oxygen. If breathing has ceased apply artificial respiration. Get medical aid immediately.

Handling and Storage:

Aluminum tert-butoxide should be handled in a well-ventilated area, preferably in a fume

hood, using appropriate personal protective equipment (PPE), including gloves, safety goggles,

and a lab coat. It should be stored in a tightly sealed container under an inert atmosphere (e.g.,

nitrogen or argon) in a cool, dry place away from sources of ignition and moisture.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.benchchem.com/product/b045353?utm_src=pdf-body
https://www.benchchem.com/product/b045353?utm_src=pdf-custom-synthesis
https://www.alfa-chemistry.com/resources/meerwein-ponndorf-verley-reduction.html
https://resolve.cambridge.org/core/books/abs/name-reactions-in-organic-synthesis/meerweinponndorfverley-reaction/0F007BACD2A57A00E22EAFA5C3312F7A
https://resolve.cambridge.org/core/books/abs/name-reactions-in-organic-synthesis/meerweinponndorfverley-reaction/0F007BACD2A57A00E22EAFA5C3312F7A
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Supplemental_Modules_(Organic_Chemistry)/Reactions/Organic_Reactions/Reduction_with_Aluminum_Alkoxides_(The_Meerwein-Ponndorf-Verley_Reduction)
https://www.organicreactions.org/pubchapter/reduction-with-aluminum-alkoxides-the-meerwein-ponndorf-verley-reduction/
https://mychemblog.com/meerwein-ponndorf-verley-reduction-reduction-of-aldehydes-and-ketones-to-alcohols/
https://mychemblog.com/meerwein-ponndorf-verley-reduction-reduction-of-aldehydes-and-ketones-to-alcohols/
https://www.benchchem.com/product/b045353#cas-number-for-aluminum-tert-butoxide-556-91-2
https://www.benchchem.com/product/b045353#cas-number-for-aluminum-tert-butoxide-556-91-2
https://www.benchchem.com/product/b045353#cas-number-for-aluminum-tert-butoxide-556-91-2
https://www.benchchem.com/product/b045353#cas-number-for-aluminum-tert-butoxide-556-91-2
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045353?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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